Cas no 1359415-88-5 (methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate)

• Product Name: methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate
• CAS No: 1359415-88-5
• MF: C₂₁H₁₉FN₂O₄
• MW: 382.384968996048
• CID: 5399746
• Update Time: 2025-06-13

methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(3,5-dimethylphenyl)amino]-2-oxoethoxy]-6-fluoro-2-quinolinecarboxylate
• methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate

• Inchi： 1S/C21H19FN2O4/c1-12-6-13(2)8-15(7-12)23-20(25)11-28-19-10-18(21(26)27-3)24-17-5-4-14(22)9-16(17)19/h4-10H,11H2,1-3H3,(H,23,25)
• InChI Key： NRMGQWBVLMHOPJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(OCC(NC2=CC(C)=CC(C)=C2)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.305±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.9±50.0 °C(Predicted)
• pka: 12.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate

Methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate (CAS No. 1359415-88-5): A Comprehensive Overview

Methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate, identified by its CAS number 1359415-88-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoroquinoline core, combined with ester and amide functionalities, makes it a versatile scaffold for designing novel therapeutic agents.

The structure of Methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate incorporates several key features that contribute to its pharmacological properties. The fluoroquinoline moiety is well-known for its broad-spectrum antimicrobial activity, while the carbamoyl and methoxy groups introduce additional binding sites that can be exploited for selective interactions with biological targets. This compound's design aligns with the growing trend in medicinal chemistry towards the development of multi-target directed ligands (MTDLs), which aim to simultaneously modulate multiple biological pathways to enhance therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of such complex molecules. By leveraging these tools, researchers can predict the binding modes of Methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate with various biological targets, such as enzymes and receptors. This approach has been instrumental in identifying lead compounds for further optimization. For instance, studies have shown that modifications at the 3,5-dimethylphenyl group can significantly alter the binding affinity and selectivity of the molecule, making it a valuable starting point for structure-activity relationship (SAR) studies.

In addition to its structural complexity, Methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. The fluoro substituent enhances metabolic stability, while the ester group provides a site for further derivatization. These features are particularly important in drug development, where optimizing pharmacokinetic profiles is crucial for achieving desirable therapeutic outcomes. The compound's solubility and bioavailability are also key factors that need to be carefully evaluated during preclinical studies.

The potential therapeutic applications of Methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate are diverse. Initial studies have suggested its utility in addressing infections caused by resistant bacterial strains due to its structural similarity to known fluoroquinolones. Furthermore, the presence of a carbamoyl group opens avenues for exploring anti-inflammatory and immunomodulatory effects. Preclinical investigations are ongoing to elucidate its mechanism of action and assess its efficacy in animal models. These studies aim to provide a solid foundation for future clinical trials and potential market approval.

The synthesis of Methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex core structure efficiently. The synthesis route also incorporates protective group strategies to ensure regioselective functionalization at different positions of the molecule. These synthetic advancements have enabled the scalable production of this compound for both research and commercial purposes.

The safety profile of Methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate is another critical aspect that requires thorough evaluation. While fluoroquinolones are generally well-tolerated, potential side effects need to be carefully monitored during preclinical and clinical studies. Toxicological assessments are being conducted to assess acute and chronic toxicity profiles, as well as potential interactions with other drugs. These studies are essential for ensuring patient safety and compliance with regulatory standards.

In conclusion, Methyl 4-{[(3,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate (CAS No. 1359415-88-5) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of computational modeling, synthetic chemistry advancements, and preclinical evaluations continues to drive innovation in this field. As research progresses, this compound may emerge as a valuable tool in addressing unmet medical needs and improving patient outcomes.